Cas no 1257548-56-3 (2-1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl-1H-1,3-benzodiazole)

• Product Name: 2-1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl-1H-1,3-benzodiazole
• CAS No: 1257548-56-3
• MF: C₁₇H₁₃BrClN₃O
• MW: 390.661621809006
• CID: 6316049
• PubChem ID: 52417255
• Update Time: 2025-05-22

2-1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl-1H-1,3-benzodiazole
• F6037-0121
• AKOS024529917
• SR-01000926661
• VU0530182-1
• SR-01000926661-1
• [3-(1H-benzimidazol-2-yl)azetidin-1-yl]-(5-bromo-2-chlorophenyl)methanone
• 1257548-56-3
• 2-[1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl]-1H-1,3-benzodiazole
• (3-(1H-benzo[d]imidazol-2-yl)azetidin-1-yl)(5-bromo-2-chlorophenyl)methanone

• Inchi： 1S/C17H13BrClN3O/c18-11-5-6-13(19)12(7-11)17(23)22-8-10(9-22)16-20-14-3-1-2-4-15(14)21-16/h1-7,10H,8-9H2,(H,20,21)
• InChI Key： OUXRDIHPSIDYMI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(N1CC(C2=NC3C=CC=CC=3N2)C1)=O)Cl

Computed Properties

• Exact Mass: 388.99305g/mol
• Monoisotopic Mass: 388.99305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49Ų

Additional information on 2-1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl-1H-1,3-benzodiazole

Comprehensive Overview of 2-1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl-1H-1,3-benzodiazole (CAS No. 1257548-56-3)

The compound 2-1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl-1H-1,3-benzodiazole (CAS No. 1257548-56-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzodiazole core linked to a azetidinyl moiety and a 5-bromo-2-chlorobenzoyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a scaffold for drug development, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like 2-1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl-1H-1,3-benzodiazole has surged due to their versatility in medicinal chemistry. The presence of both bromine and chlorine substituents enhances its reactivity, enabling precise modifications for targeted applications. This compound is often discussed in the context of small molecule inhibitors and kinase modulation, which are hot topics in oncology and neurodegenerative disease research.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl-1H-1,3-benzodiazole?" Synthetic chemists have developed multi-step protocols involving Pd-catalyzed cross-coupling and cyclization reactions to achieve high yields. Another common query is: "How does the bromo-chloro substitution pattern affect bioactivity?" Studies suggest that these halogens improve binding affinity to certain enzymes, making the compound a valuable tool for probing biological pathways.

The azetidine ring in 2-1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl-1H-1,3-benzodiazole is a key structural feature, as four-membered rings are increasingly explored for their conformational rigidity and metabolic stability. This aligns with the growing trend of ring-strain engineering in drug design, a topic widely covered in recent scientific literature. Additionally, the benzodiazole component is known for its fluorescence properties, opening doors for applications in bioimaging and diagnostic probes.

From an industrial perspective, scalability and purity are critical concerns for CAS No. 1257548-56-3. Manufacturers emphasize HPLC purification and crystallization techniques to meet the stringent requirements of preclinical studies. Environmental considerations also play a role, with green chemistry approaches being explored to minimize waste during synthesis. These aspects resonate with the broader scientific community's focus on sustainable chemistry and process optimization.

In summary, 2-1-(5-bromo-2-chlorobenzoyl)azetidin-3-yl-1H-1,3-benzodiazole represents a fascinating intersection of structural complexity and functional adaptability. Its relevance to drug discovery, chemical biology, and material science ensures continued interest, while its synthetic challenges inspire innovative methodologies. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics and diagnostic tools.